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Compound of Interest

Compound Name: Ammonium bisulfate

Cat. No.: B147832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

molten ammonium bisulfate ((NH₄)HSO₄). The information is compiled from experimental

data and computational methods to serve as a critical resource for professionals in research

and development. This document details key thermodynamic parameters, outlines

experimental protocols for their measurement, and presents logical workflows for property

determination.

Core Thermodynamic Properties
Ammonium bisulfate is a white, crystalline solid at standard conditions. Upon heating, it

undergoes a phase transition to a molten state before decomposing at higher temperatures.

Understanding the thermodynamic properties of the molten phase is crucial for various

industrial applications, including its use as a catalyst and in chemical synthesis.

Quantitative Data Summary
The following tables summarize the key thermodynamic properties of ammonium bisulfate. It

is important to note that while experimental data for the solid phase and melting transition are

available, specific experimental data for the molten state, such as density, heat capacity, and

vapor pressure, are not readily found in the literature. The values presented for the molten
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state are often derived from computational models like the Joback method and should be

considered as estimates.

Table 1: General and Solid-State Properties of Ammonium Bisulfate

Property Value Source

Molar Mass 115.11 g/mol --INVALID-LINK--

Appearance White solid --INVALID-LINK--

Density (solid, at 25 °C) 1.78 g/cm³ --INVALID-LINK--

Table 2: Melting and Decomposition Properties of Ammonium Bisulfate

Property Value Source

Melting Point 144.2 ± 0.4 °C (417.35 ± 0.4 K) Lagno et al. (2014)

Enthalpy of Fusion (ΔHfus) 14.7 ± 0.5 kJ/mol Lagno et al. (2014)

Decomposition Onset

Temperature
~350 °C (623 K) --INVALID-LINK--

Thermal Decomposition

Stages

1. Deamination to ammonium

bisulfate2. Dehydration to

ammonium pyrosulfate3.

Decomposition of ammonium

pyrosulfate

--INVALID-LINK--

Table 3: Computationally Derived and Gas-Phase Thermodynamic Properties
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Property Value Method/State Source

Enthalpy of Fusion

(ΔHfus)
17.61 kJ/mol Joback Method --INVALID-LINK--

Ideal Gas Heat

Capacity (Cp,gas) at

434.31 K

118.85 J/(mol·K) Joback Method --INVALID-LINK--

Enthalpy of

Vaporization (ΔHvap)
63.96 kJ/mol Joback Method --INVALID-LINK--

Experimental Protocols
Accurate determination of thermodynamic properties requires rigorous experimental

procedures. The following sections detail the methodologies for key thermal analysis

techniques applicable to ammonium bisulfate.

Differential Scanning Calorimetry (DSC) for Melting
Point and Enthalpy of Fusion
Differential Scanning Calorimetry is a primary technique for determining the melting point and

enthalpy of fusion of salts.

Methodology:

Sample Preparation: A small, precisely weighed sample of ammonium bisulfate (typically 5-

10 mg) is hermetically sealed in an aluminum or gold crucible. An empty, sealed crucible is

used as a reference.

Instrument Calibration: The DSC instrument's temperature and heat flow are calibrated using

certified standards with known melting points and enthalpies of fusion (e.g., indium, tin, zinc)

across the temperature range of interest.

Experimental Conditions:

The sample and reference crucibles are placed in the DSC cell.
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A controlled heating program is initiated, typically with a linear heating rate of 0.5 to 10

°C/min.

An inert purge gas, such as argon or nitrogen, is flowed through the cell at a constant rate

(e.g., 50 mL/min) to provide a stable thermal environment and prevent oxidative

degradation.

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

melting point is determined as the onset temperature of the endothermic melting peak. The

enthalpy of fusion is calculated by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) for Decomposition
Temperature
Thermogravimetric Analysis is used to determine the thermal stability and decomposition

temperature of a material by measuring its mass change as a function of temperature.

Methodology:

Sample Preparation: A precisely weighed sample of ammonium bisulfate is placed in a

tared TGA crucible, typically made of alumina or platinum.

Instrument Setup: The TGA instrument is tared, and the sample is placed on the balance

mechanism within the furnace.

Experimental Conditions:

The furnace is heated at a constant rate (e.g., 10 °C/min) over a specified temperature

range that encompasses the decomposition of the sample.

An inert atmosphere (e.g., nitrogen) is maintained at a constant flow rate to purge any

evolved gases.

Data Analysis: The mass of the sample is recorded continuously as a function of

temperature. The decomposition temperature is typically identified as the onset temperature

of the mass loss step on the TGA curve.
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Measurement of Molten Salt Density
The density of molten salts can be determined using the Archimedean method.

Methodology:

Apparatus: A high-temperature furnace containing the molten salt, a precision balance, and a

plummet of a known volume made from an inert material (e.g., platinum, alumina).

Procedure:

The plummet is first weighed in air.

The plummet is then fully submerged in the molten ammonium bisulfate at a controlled

temperature.

The apparent weight of the submerged plummet is recorded.

Calculation: The density of the molten salt is calculated based on the difference between the

weight of the plummet in air and its apparent weight in the molten salt, and the known

volume of the plummet. Measurements are repeated at various temperatures to determine

the temperature dependence of the density.

Measurement of Molten Salt Vapor Pressure
The vapor pressure of molten salts can be measured using the Knudsen effusion method or by

thermogravimetric analysis.

Methodology (TGA-based):

Apparatus: A simultaneous thermal analyzer (STA) that combines TGA with DSC, coupled to

a mass spectrometer (QMS).

Procedure:

A sample of ammonium bisulfate is placed in a Knudsen effusion cell (a crucible with a

small, well-defined orifice in the lid).
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The cell is heated in the TGA furnace under high vacuum.

Data Analysis: The rate of mass loss due to effusion of the vapor through the orifice is

measured by the TGA. The vapor pressure can then be calculated using the Knudsen

equation, which relates the rate of mass loss, the area of the orifice, the temperature, and

the molar mass of the effusing species. The coupled mass spectrometer can be used to

identify the species in the vapor phase.

Visualizations
Experimental Workflow for Thermodynamic Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

key thermodynamic properties of ammonium bisulfate.
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Caption: Experimental workflow for determining thermodynamic properties.
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Thermal Decomposition Pathway of Ammonium
Bisulfate
This diagram illustrates the sequential decomposition of ammonium bisulfate upon heating.
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Ammonium Pyrosulfate

 Dehydration
(Heat) NH₃, N₂, SO₂, H₂O

(Gaseous Products)

 Decomposition
(Higher Heat)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of ammonium bisulfate.

To cite this document: BenchChem. [Thermodynamic Properties of Molten Ammonium
Bisulfate: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147832#thermodynamic-properties-of-molten-
ammonium-bisulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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